Cas no 865285-34-3 (4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 865285-34-3
• MF: C₁₅H₉BrFN₃O₂
• MW: 362.153265714645
• CID: 5964243
• PubChem ID: 4106253
• Update Time: 2025-06-30

4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-bromo-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-
• 4-bromo-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
• SCHEMBL20598199
• F1374-0118
• CHEMBL4576094
• BDBM50521081
• AKOS024607702
• 865285-34-3
• SR-01000012101
• 4-bromo-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• SR-01000012101-1

• Inchi： 1S/C15H9BrFN3O2/c16-11-5-1-9(2-6-11)13(21)18-15-20-19-14(22-15)10-3-7-12(17)8-4-10/h1-8H,(H,18,20,21)
• InChI Key： ROFWDVWYVQTGCE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 360.98622g/mol
• Monoisotopic Mass: 360.98622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• pka: 10.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Chemical Profile of 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 865285-34-3)

4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide, identified by its Chemical Abstracts Service (CAS) number 865285-34-3, is a specialized organic compound with significant potential in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amide derivative combines a brominated benzamide core with a 1,3,4-oxadiazole moiety, further functionalized by a 4-fluorophenyl group. The unique structural arrangement of this molecule imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic intervention.

The molecular structure of 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide features a benzamide group linked to a 1,3,4-oxadiazole ring, which is itself substituted with a bromine atom at the 4-position and a 4-fluorophenyl group at the 5-position. The presence of both bromine and fluorine atoms enhances the compound's reactivity and binding affinity, which are critical factors in designing molecules with targeted biological activity. The benzamide moiety is particularly noteworthy, as it is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Specifically, the 1,3,4-oxadiazole ring is known for its stability and ability to modulate enzyme activity through allosteric interactions. The incorporation of a bromine atom into this framework further enhances its pharmacological potential by increasing lipophilicity and improving metabolic stability.

The fluorophenyl substituent in 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide adds another layer of complexity to its biological behavior. Fluoro-substituted aromatic rings are widely used in medicinal chemistry due to their ability to influence metabolic pathways and binding affinities. The fluorine atom can enhance binding interactions by increasing electron density in specific regions of the molecule or by altering hydrophobicity. This modification has been successfully employed in the development of drugs such as fluoxetine (Prozac) and celecoxib (Celebrex), highlighting the importance of fluorine-containing compounds in modern pharmacology.

Current research in the field of heterocyclic chemistry has focused on developing novel scaffolds that combine multiple pharmacophores into a single molecule. 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide exemplifies this trend by integrating several key functional groups that can interact with biological targets in multiple ways. The benzamide group can serve as an anchor for protein binding, while the oxadiazole ring provides a scaffold for further derivatization. Additionally, the bromine and fluorine atoms offer opportunities for selective modifications that can fine-tune biological activity.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop treatments that target the underlying mechanisms of these diseases. The structural features of 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide make it a potential lead compound for kinase inhibition due to its ability to mimic natural substrates or bind to allosteric sites on kinases.

Another emerging application of this compound is in the field of neurology. Recent studies have suggested that oxadiazole derivatives can modulate neurotransmitter systems by interacting with receptors or ion channels. The presence of both bromine and fluorine atoms may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Further research is needed to fully elucidate its potential in this area.

The synthesis of 4-bromo-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been explored to streamline these processes and improve efficiency. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce the bromine and fluorine substituents at specific positions on the benzene ring.

In conclusion, 4-bromo-N-5-(4-fluorophenyl)-1,3,4 oxadiazol -2 - ylbenzamide (CAS No. 865285 -34 -3) represents a promising candidate for further exploration in drug discovery. Its unique structural features make it well-suited for applications in kinase inhibition, neurology,and other therapeutic areas . While more research is needed to fully understand its biological activity,this compound demonstrates significant potential as part of ongoing effortsto develop novel therapeutics based on heterocyclic chemistry.